Cas no 654671-13-3 (Benzenemethanol, 3,5-bis[(phenylthio)methyl]-)

• Product Name: Benzenemethanol, 3,5-bis[(phenylthio)methyl]-
• CAS No: 654671-13-3
• MF: C₂₁H₂₀OS₂
• MW: 352.512903213501
• CID: 1688238
• Update Time: 2024-09-03

Benzenemethanol, 3,5-bis[(phenylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3,5-bis[(phenylthio)methyl]-

• Inchi： 1S/C21H20OS2/c22-14-17-11-18(15-23-20-7-3-1-4-8-20)13-19(12-17)16-24-21-9-5-2-6-10-21/h1-13,22H,14-16H2
• InChI Key： UEOZCCNQQKVBSV-UHFFFAOYSA-N
• SMILES： C1(CO)=CC(CSC2=CC=CC=C2)=CC(CSC2=CC=CC=C2)=C1

Computed Properties

• Exact Mass: 352.0957

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 537.5±50.0 °C(Predicted)
• PSA: 20.23
• pka: 14.46±0.10(Predicted)